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Compound of Interest

Compound Name: Allyl benzyl ether

Cat. No.: B088877 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This guide provides a detailed overview of the mass spectrometric analysis of allyl
benzyl ether, including quantitative data, experimental protocols, and a proposed

fragmentation pathway. The information is presented to be a valuable resource for researchers

in analytical chemistry, organic synthesis, and drug development.

Quantitative Mass Spectrometry Data
The mass spectrometry data for allyl benzyl ether, obtained via Gas Chromatography-Mass

Spectrometry (GC-MS) with Electron Ionization (EI), is summarized below. The data is

compiled from the MassBank of North America (MoNA) and the NIST Mass Spectrometry Data

Center.[1]

Mass-to-Charge Ratio (m/z) Relative Intensity (%)

91 99.99

92 58.66

107 16.54

41 14.29

79 12.75
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Molecular Formula: C₁₀H₁₂O

Molecular Weight: 148.20 g/mol

Monoisotopic Mass: 148.088815002 Da

Proposed Fragmentation Pathway
Under electron ionization (EI), allyl benzyl ether undergoes fragmentation, leading to the

characteristic peaks observed in the mass spectrum. The fragmentation of ethers typically

involves cleavage of the C-C bond adjacent to the oxygen atom (alpha-cleavage) and cleavage

of the C-O bond.[2][3] For allyl benzyl ether, the presence of both a benzyl and an allyl group

leads to specific, highly stable fragments.

The base peak at m/z 91 is attributed to the formation of the tropylium ion. This is a common

and highly stable fragment in the mass spectra of compounds containing a benzyl group.[4] It is

formed by the cleavage of the C-O bond, followed by rearrangement of the resulting benzyl

cation.

The peak at m/z 41 corresponds to the allyl cation ([C₃H₅]⁺), formed by the cleavage of the C-O

bond where the charge is retained by the allyl fragment.

The following diagram illustrates the proposed primary fragmentation pathways for allyl benzyl
ether under electron ionization.
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Proposed Fragmentation Pathway of Allyl Benzyl Ether
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Caption: Proposed electron ionization fragmentation pathway of allyl benzyl ether.

Experimental Protocols
While the specific experimental parameters for the reference spectra are not fully detailed, a

general protocol for the analysis of allyl benzyl ether by GC-MS is provided below. This

protocol is based on standard methods for the analysis of volatile organic compounds.

3.1. Sample Preparation

Standard Preparation: Prepare a stock solution of allyl benzyl ether in a high-purity solvent

such as methanol or dichloromethane at a concentration of 1 mg/mL.

Working Standards: Create a series of working standards by serial dilution of the stock

solution to the desired concentration range (e.g., 1-100 µg/mL).
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Sample Injection: Inject 1 µL of the prepared sample into the GC-MS system.

3.2. Gas Chromatography-Mass Spectrometry (GC-MS) Parameters

Instrument: A standard Gas Chromatograph coupled to a Mass Spectrometer (e.g., JEOL

JMS-D-3000 or equivalent).[1]

Injection Mode: Splitless or split injection, depending on the sample concentration.

Injector Temperature: 250 °C.

Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

GC Column: A non-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm

i.d., 0.25 µm film thickness).

Oven Temperature Program:

Initial temperature: 50 °C, hold for 2 minutes.

Ramp: Increase to 250 °C at a rate of 10 °C/min.

Final hold: Hold at 250 °C for 5 minutes.

MS Transfer Line Temperature: 280 °C.

Ion Source: Electron Ionization (EI).

Ionization Energy: 70 eV.[1]

Ion Source Temperature: 230 °C.

Mass Range: Scan from m/z 35 to 300.

The following diagram outlines a typical workflow for GC-MS analysis.
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General GC-MS Experimental Workflow
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Caption: A generalized workflow for the analysis of volatile compounds by GC-MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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